Dibromoacetic acid chemical properties and structure
Dibromoacetic acid chemical properties and structure
An In-depth Technical Guide to Dibromoacetic Acid: Chemical Properties and Structure
Introduction
Dibromoacetic acid (DBAA) is a halogenated acetic acid derivative that has garnered significant attention primarily as a disinfection byproduct (DBP) found in drinking water.[1][2][3] Its formation occurs when water containing natural organic matter and bromide ions is treated with chlorine-based disinfectants.[1][4] While produced commercially in small quantities for research, its prevalence in treated water and associated toxicological effects make it a compound of interest for researchers, environmental scientists, and drug development professionals. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, analytical methods, and biological interactions.
Chemical Structure and Identification
Dibromoacetic acid is a monocarboxylic acid where two hydrogen atoms of the methyl group in acetic acid are substituted by bromine atoms.[5]
The structure consists of a central carbon atom bonded to a carboxylic acid group (-COOH), a hydrogen atom, and two bromine atoms.
Physicochemical Properties
Dibromoacetic acid is a white, hygroscopic, and deliquescent crystalline solid under standard conditions.[1][5] Its key physical and chemical properties are summarized in the table below.
| Property | Value | Reference |
| Appearance | White hygroscopic crystals | [1][4][5] |
| Melting Point | 32-38 °C | [7][8] |
| Boiling Point | 128-130 °C at 16 mmHg | [7][8] |
| Density | 2.382 g/mL at 25 °C | [8] |
| pKa | 1.48 | [5][9] |
| Water Solubility | Very soluble / Miscible | [4][10] |
| log P (Octanol-Water Partition Coefficient) | 1.226 | [4] |
| Hydrogen Bond Donor Count | 1 | [5] |
| Hydrogen Bond Acceptor Count | 2 | [5] |
| Flash Point | 110 °C | [10] |
Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of dibromoacetic acid.
| Spectroscopic Technique | Key Features | Reference |
| Mass Spectrometry (MS) | Electron ionization mass spectra are available for structural confirmation. | [5][6] |
| Infrared (IR) Spectroscopy | IR spectra show characteristic absorptions for O-H, C=O, and C-Br bonds. An IR peak at 1424 cm⁻¹ has been reported. | [5][6][11] |
| ¹H NMR Spectroscopy | A ¹H NMR spectrum is available in the Sadtler Research Laboratories spectral collection (ID: 14411). | [5] |
| Raman Spectroscopy | Raman spectra are available for this compound. | [5] |
Chemical Reactivity and Synthesis
As a halogenated organic acid, dibromoacetic acid exhibits reactivity typical for its functional groups.[12] It can participate in nucleophilic substitution reactions, where the bromine atoms are replaced by nucleophiles, and elimination reactions to form unsaturated compounds.[12] It has also been used as a reactant in the stereoselective synthesis of (E)-α, β-unsaturated carboxylic acids when reacted with aldehydes in the presence of samarium diiodide.
Experimental Protocol: Synthesis of Dibromoacetic Acid
A common laboratory-scale synthesis involves the bromination of bromoacetic acid.[1][12] Another method involves the direct bromination of acetic acid using red phosphorus and molecular bromine.[13]
Objective: To synthesize dibromoacetic acid by the bromination of glacial acetic acid.[13]
Materials:
-
Glacial acetic acid (0.35 mol)
-
Red phosphorus (0.12 g)
-
Bromine (multiple additions, total > 1 mol)
-
Powdered sulfur (0.5 g)
-
Deionized water
Procedure:
-
A mixture of 21 g (0.35 mol) of glacial acetic acid and 3.7 g of red phosphorus is prepared in a suitable reaction vessel.[13]
-
The mixture is cooled, and 28.8 g (0.18 mol) of bromine is added dropwise.[13]
-
The resulting mixture is heated to 60-62 °C, and an additional 68.2 g of bromine is added dropwise.[13]
-
The reaction temperature is raised to 90-95 °C and maintained with stirring for 4.5 hours.[13]
-
The mixture is then cooled to 18-20 °C, and 0.5 g of powdered sulfur is added.[13]
-
The mixture is reheated to 140-150 °C, and 72 g (0.5 mol) of bromine is added dropwise. Stirring is continued at this temperature until the evolution of hydrogen bromide gas ceases (approximately 15-16 hours).[13]
-
An additional 20 g of excess bromine is added, and the mixture is stirred for another 9-10 hours at the same temperature.[13]
-
After the reaction is complete, the mixture is cooled to 15-20 °C, and 40-50 mL of water is carefully added dropwise.[13]
-
The solution is filtered, and excess water is removed from the filtrate by distillation under reduced pressure.[13]
-
The residue is purified by vacuum distillation to yield dibromoacetic acid.[13]
Analytical Methods
The analysis of dibromoacetic acid, particularly in drinking water, is well-established. Standard methods are provided by the U.S. Environmental Protection Agency (EPA).
Experimental Protocol: EPA Method 552.2 for Haloacetic Acids
Objective: To determine the concentration of dibromoacetic acid in drinking water using liquid-liquid extraction and gas chromatography.[4]
Methodology:
-
Sample Preparation: A 40 mL water sample is adjusted to a pH of less than 0.5 with concentrated sulfuric acid. Sodium sulfate (B86663) is added to increase the ionic strength.
-
Extraction: The haloacetic acids are extracted from the aqueous phase into 4 mL of methyl tert-butyl ether (MTBE) by shaking.
-
Derivatization: The acidic protons of the haloacetic acids are converted to methyl esters by the addition of acidic methanol (B129727) followed by gentle heating at 50 °C for 2 hours. This derivatization makes the analytes volatile and suitable for gas chromatography.[4]
-
Neutralization: The acidic solution is neutralized by back-extraction with a saturated sodium bicarbonate solution.
-
Analysis: The MTBE extract containing the methylated haloacetic acids is injected into a gas chromatograph equipped with an electron capture detector (GC-ECD) for separation and quantification.[4] The detection limit for dibromoacetic acid using this method is approximately 0.066 µg/L.[4]
Biological Activity and Mechanism of Action
Dibromoacetic acid is not only a water contaminant but also a substance with defined biological effects, including carcinogenicity and developmental toxicity.[3][5][14] The mechanism of its toxicity is an area of active research.
Metabolism and Genotoxicity
In both rats and humans, dibromoacetic acid is primarily metabolized in the liver cytosol.[1] The biotransformation is a glutathione-dependent process catalyzed by the enzyme glutathione (B108866) S-transferase zeta (GST-zeta).[1] This reaction displaces a bromide ion to form an intermediate, which is then hydrolyzed to produce glyoxylate.[1] Glyoxylate, a metabolite, has been shown to be mutagenic in bacteria.[1]
The carcinogenicity of dibromoacetic acid may be linked to the reduction of GST-zeta activity, which could lead to an accumulation of toxic intermediates from other metabolic pathways, such as the tyrosine degradation pathway where GST-zeta also plays a role.[1] Other proposed mechanisms include DNA hypomethylation and the increased expression of proto-oncogenes like c-myc.[1][5]
Safety and Handling
Dibromoacetic acid is a hazardous substance that requires careful handling.
-
Hazards: It is harmful if swallowed, in contact with skin, or inhaled. It causes severe skin burns and eye damage.[7][10]
-
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection.[7] Handling should occur in a well-ventilated area.[7]
-
First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on skin, remove contaminated clothing and rinse skin with water. In case of ingestion or inhalation, seek immediate medical attention.[7][10]
-
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.
Conclusion
Dibromoacetic acid is a chemically simple molecule with significant environmental and toxicological relevance. Its properties as a strong acid and its reactivity are dictated by the presence of two electron-withdrawing bromine atoms and a carboxylic acid group. Understanding its synthesis, methods of detection, and particularly its metabolic pathways and mechanisms of toxicity, is critical for managing its presence in drinking water and for ongoing research in toxicology and drug development. The detailed protocols and structured data presented in this guide offer a technical foundation for professionals working with this compound.
References
- 1. DIBROMOACETIC ACID - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. ewg.org [ewg.org]
- 3. Toxicity and Carcinogenicity of the Water Disinfection Byproduct, Dibromoacetic Acid, in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 4. cdn.who.int [cdn.who.int]
- 5. Dibromoacetic Acid | C2H2Br2O2 | CID 12433 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Acetic acid, dibromo- [webbook.nist.gov]
- 7. chemicalbook.com [chemicalbook.com]
- 8. 二溴乙酸 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
- 9. aqueous solution - What is the pka of dibromoacetic acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]
- 10. fr.cpachem.com [fr.cpachem.com]
- 11. Acetic acid, dibromo- [webbook.nist.gov]
- 12. Buy Dibromoacetic acid | 10024-50-7 [smolecule.com]
- 13. SU1011629A1 - Process for producing dibromoacetic acid - Google Patents [patents.google.com]
- 14. Dibromoacetic acid is a more potent teratogen than diiodoacetic acid in a developmental toxicity screen with F344 rats | Risk Assessment Portal | US EPA [assessments.epa.gov]
